Cas no 723262-72-4 (Benzamide,3-methyl-N-[3-(methylthio)phenyl]-)

• Product name: Benzamide,3-methyl-N-[3-(methylthio)phenyl]-
• CAS No: 723262-72-4
• MF: C₁₅H₁₅NOS
• MW: 257.3507
• CID: 558536
• PubChem ID: 837851

Benzamide,3-methyl-N-[3-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-methyl-N-[3-(methylthio)phenyl]-
• 3-methyl-N-(3-methylsulfanylphenyl)benzamide
• Benzamide, 3-methyl-N-[3-(methylthio)phenyl]- (9CI)
• 3-methyl-N-[3-(methylsulfanyl)phenyl]benzamide
• AC1LHH6W
• AG-G-84613
• AN-652
• CTK5D5915
• MolPort-002-827-944
• STL114586
• AKOS000396913
• NCGC00326929-01
• 723262-72-4
• AN-652/42917811
• Benzamide,3-methyl-N-[3-(methylthio)phenyl]-(9ci)
• AB01321829-02
• 3-Methyl-N-(3-(methylthio)phenyl)benzamide
• DTXSID20356930

• Inchi： InChI=1S/C15H15NOS/c1-11-5-3-6-12(9-11)15(17)16-13-7-4-8-14(10-13)18-2/h3-10H,1-2H3,(H,16,17)
• InChI Key： HXIKTUXGWPXDLY-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(=O)NC2=CC(=CC=C2)SC

Computed Properties

• Exact Mass: 257.08743528g/mol
• Monoisotopic Mass: 257.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų